Cas no 2098077-98-4 (4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2098077-98-4
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 4775711
• Update Time: 2025-10-18

4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole
• 4-(azidomethyl)-1-methyl-3-thiophen-2-ylpyrazole
• 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole

• Inchi： 1S/C9H9N5S/c1-14-6-7(5-11-13-10)9(12-14)8-3-2-4-15-8/h2-4,6H,5H2,1H3
• InChI Key： DAIOCYJZUAXWOH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CN=[N+]=[N-])=CN(C)N=1

Computed Properties

• Exact Mass: 219.05786648 g/mol
• Monoisotopic Mass: 219.05786648 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4
• Molecular Weight: 219.27

Additional information on 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole

4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole: A Versatile Compound in Modern Chemical and Pharmaceutical Research

4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2098077-98-4) is a unique and multifaceted compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its distinctive structural features, holds great potential for a wide range of applications, from synthetic intermediates to drug development. In this article, we will delve into the properties, synthesis, and applications of 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole, highlighting its significance in contemporary scientific advancements.

The molecular structure of 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole is composed of a pyrazole ring substituted with a thiophene moiety, a methyl group, and an azidomethyl group. The presence of these functional groups imparts unique chemical properties to the compound, making it highly reactive and versatile. The azide functionality, in particular, is a key feature that enables the compound to participate in various chemical reactions, such as click chemistry and azide-alkyne cycloaddition reactions.

Recent studies have demonstrated the utility of 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole in the synthesis of complex organic molecules. For instance, researchers at the University of California, Berkeley, have utilized this compound as a building block in the synthesis of novel bioactive molecules. The azide group allows for efficient coupling with alkynes to form 1,2,3-triazoles, which are known for their biological activity and stability. This has opened up new avenues for the development of therapeutic agents targeting various diseases.

In the realm of drug discovery, 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole has shown promise as a lead compound for the design of new drugs. Its structural diversity and reactivity make it an attractive candidate for medicinal chemistry studies. A recent publication in the Journal of Medicinal Chemistry reported the use of this compound in the development of inhibitors targeting specific enzymes involved in cancer progression. The ability to modify the azide group through click chemistry reactions has facilitated the rapid generation of diverse analogs, enabling high-throughput screening for optimal pharmacological properties.

Beyond its applications in drug discovery, 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole has also found use in materials science. The thiophene moiety contributes to electronic properties that are valuable in the design of organic semiconductors and optoelectronic devices. Researchers at Stanford University have explored the use of this compound as a precursor for the synthesis of conjugated polymers with enhanced photovoltaic performance. The combination of thiophene and pyrazole units provides a platform for tuning electronic properties through molecular design.

The synthesis of 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole typically involves multistep procedures that leverage modern synthetic techniques. One common approach involves the reaction of 3-thienylacetonitrile with hydrazine to form the pyrazole core, followed by methylation and introduction of the azide group via substitution reactions. Advances in catalytic methods have streamlined these processes, making it more accessible for both academic and industrial laboratories.

In conclusion, 4-(Azidomethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2098077-98-4) stands out as a remarkable compound with broad applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.